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Compound of Interest

Compound Name:
meso-Tetra(4-

carboxyphenyl)porphine

Cat. No.: B077598 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a critical component of laboratory safety and environmental stewardship.

meso-Tetra(4-carboxyphenyl)porphine (TCPP), a compound utilized in various research

applications, requires specific disposal protocols. This guide provides immediate, essential

safety and logistical information for the proper disposal of TCPP, ensuring the safety of

laboratory personnel and compliance with regulatory standards.

While some safety data sheets (SDS) may classify TCPP as non-hazardous, it is best practice

to manage all chemical waste, including TCPP, through a designated hazardous waste

program, as different forms or contaminants may present hazards such as skin, eye, or

respiratory irritation.[1][2][3]

Immediate Safety and Handling Precautions
Before initiating any waste disposal procedures, it is imperative to adhere to the following

safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling TCPP waste.[1][4] For

solid forms that may generate dust, an N95 dust mask is recommended.[1]

Ventilation: Conduct all handling and preparation of TCPP waste in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize the risk of inhalation.[2]
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Spill Management: In the event of a spill, collect, bind, and pump off spills if possible. For dry

material, take it up without generating dusts and dispose of it properly. Clean the affected

area thoroughly.

Operational Disposal Plan: A Step-by-Step Guide
The proper disposal of meso-Tetra(4-carboxyphenyl)porphine waste involves a systematic

process of segregation, containment, and labeling.

Step 1: Waste Identification and Classification Unless your institution's environmental health

and safety (EHS) office has explicitly classified meso-Tetra(4-carboxyphenyl)porphine as

non-hazardous, treat it as a hazardous chemical waste.[1] Do not dispose of it in the regular

trash or down the sink.[1][5] All materials contaminated with TCPP, including the pure

compound, contaminated labware (e.g., pipette tips, vials), and solutions, must be treated as

hazardous waste.[5]

Step 2: Waste Segregation Proper segregation is crucial to prevent dangerous chemical

reactions and to facilitate appropriate disposal methods. Do not mix TCPP waste with other

incompatible waste streams. Keep it separate from flammable materials, oxidizing agents, and

strong acids/alkalis.[2]

Step 3: Waste Containment Select appropriate, leak-proof containers for waste accumulation.

[1] The container must be in good condition and have a secure, screw-cap lid.[1] Leave at least

one inch of headspace to allow for expansion.[1]

Step 4: Labeling As soon as the first item of waste is placed in the container, it must be clearly

labeled. Use your institution's hazardous waste tags.[1] Clearly write the full chemical name,

"meso-Tetra(4-carboxyphenyl)porphine," and any other components of the waste mixture.[1]

Step 5: Storage Store the labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.[1] Keep

waste containers closed at all times, except when adding waste.

Step 6: Disposal Once a waste container is full or has reached its designated accumulation

time limit, arrange for its disposal through the proper channels. Contact your institution's

Environmental Health and Safety (EHS) department or the designated hazardous waste
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management office to schedule a pickup.[4] The ultimate disposal of the chemical should be

entrusted to a licensed disposal company.[6][7]

Quantitative Data for Hazardous Waste
Accumulation
While specific quantitative limits for disposal may vary by institution and municipality, the

following table summarizes general guidelines for hazardous waste accumulation.

Parameter Guideline

Liquid Waste Container Size
Typically up to 4 liters (1 gallon) for satellite

accumulation areas.[4]

Solid Waste Container Size
Varies based on generation rate; must be

manageable and sealable.[4]

Maximum Accumulation Time

Often 90 to 180 days, depending on the

generator status of the institution. Check local

regulations.[4]

Experimental Protocols
The standard and compliant procedure for the disposal of meso-Tetra(4-
carboxyphenyl)porphine is the direct collection and disposal of the chemical as hazardous

waste. Attempting to neutralize or treat the compound in the lab without established and

validated protocols could lead to unsafe conditions.

Mandatory Visualization
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with meso-Tetra(4-carboxyphenyl)porphine.
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Caption: Disposal workflow for meso-Tetra(4-carboxyphenyl)porphine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b077598?utm_src=pdf-body
https://www.benchchem.com/product/b077598?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safe_Disposal_of_Coproporphyrin_I_A_Procedural_Guide_for_Laboratory_Professionals.pdf
https://file.medchemexpress.com/batch_PDF/HY-W008852/Tetrakis-4-carboxyphenyl-porphyrin-SDS-MedChemExpress.pdf
https://www.biosynth.com/Files/MSDS/FM/29/MSDS_FM29222_5000_EN.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Cobalt_Protoporphyrin_IX.pdf
https://www.benchchem.com/pdf/meso_Tetraphenylporphyrin_Ag_II_proper_disposal_procedures.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/14609-54-2
https://www.tcichemicals.com/BE/en/sds/A5015_EU_6N.pdf
https://www.benchchem.com/product/b077598#meso-tetra-4-carboxyphenyl-porphine-proper-disposal-procedures
https://www.benchchem.com/product/b077598#meso-tetra-4-carboxyphenyl-porphine-proper-disposal-procedures
https://www.benchchem.com/product/b077598#meso-tetra-4-carboxyphenyl-porphine-proper-disposal-procedures
https://www.benchchem.com/product/b077598#meso-tetra-4-carboxyphenyl-porphine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077598?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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